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Introduction

Atelopidtoxins, such as Zetekitoxin AB, are potent neurotoxins isolated from the skin of
Panamanian golden frogs of the genus Atelopus.[1][2] These toxins are of significant interest to
the scientific community due to their high affinity and specificity for voltage-gated sodium
channels, which are critical components of neuronal signaling.[1][2][3] Understanding the
electrophysiological effects of Atelopidtoxins is crucial for elucidating their mechanism of
action, for developing potential therapeutic applications, and for assessing their toxicological
risk.

These application notes provide detailed protocols for studying the effects of Atelopidtoxins
using key electrophysiological techniques: two-electrode voltage clamp (TEVC) in Xenopus
oocytes, whole-cell patch clamp on cultured neurons, and microelectrode array (MEA)
recordings on neuronal networks.

Mechanism of Action: Blockade of Voltage-Gated
Sodium Channels

Atelopidtoxins, structurally related to saxitoxin, are potent blockers of voltage-gated sodium
channels (VGSCs).[1][2][3] These channels are responsible for the rapid influx of sodium ions
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that underlies the rising phase of the action potential in excitable cells like neurons. By
physically occluding the pore of the channel, Atelopidtoxins prevent this sodium influx,

thereby inhibiting action potential generation and propagation. This leads to paralysis and, at
sufficient doses, can be lethal.[1]

Below is a diagram illustrating the signaling pathway disruption caused by Atelopidtoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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